Cas no 2886-89-7 (2H-Indeno[1,2-b:5,6-b']bisoxirene,octahydro- (9CI))

• Product Name: 2H-Indeno[1,2-b:5,6-b']bisoxirene,octahydro- (9CI)
• CAS No: 2886-89-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 259682
• PubChem ID: 102898
• Update Time: 2025-05-19

2H-Indeno[1,2-b:5,6-b']bisoxirene,octahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Indeno[1,2-b:5,6-b']bisoxirene,octahydro- (9CI)
• Bicyclononadiene diepoxide
• 2886-89-7
• 1,2:5,6-Diepoxyhexahydroindan
• 4,10-Dioxatetracyclo(5.4.0(sup 3,5).0(sup 1,7).0(sup 9,11))undecane
• AKOS030492737
• GEO-04639
• 2H-Bisoxireno(a,f)indene, octahydro-
• octahydro-1ah-indeno[1,2-b:5,6-b']bisoxirene
• DTXSID00951487
• O0590
• CS-0377991
• 2H-Indeno[1,2-b:5,6-b']bisoxirene, octahydro-
• 1,2-5,6-Diepoxyhexahydroindan (mixture of isomers)
• 4,9-Dioxatetracyclo(5.4.0.0(sup 3,5).0(sup 8,10))undecane
• SCHEMBL1412731
• 4,9-dioxatetracyclo[5.4.0.03,5.08,10]undecane
• MFCD01544254
• Indan, 1,2:5,6-diepoxyhexahydro-
• STL562380
• MGAKFFHPSIQGDC-UHFFFAOYSA-N
• 4,9-DIOXATETRACYCLO[5.4.0.0(3),?.0?,(1)?]UNDECANE

• Inchi： 1S/C9H12O2/c1-4-2-8-9(11-8)5(4)3-7-6(1)10-7/h4-9H,1-3H2
• InChI Key： MGAKFFHPSIQGDC-UHFFFAOYSA-N
• SMILES： O1C2CC3CC4C(CC3C12)O4

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.1
• XLogP3: 0.9

Experimental Properties

• Density: 1.0505 (rough estimate)
• Boiling Point: 234.66°C (rough estimate)
• Flash Point: 118.3°C
• Refractive Index: 1.4522 (estimate)
• PSA: 25.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on 2H-Indeno[1,2-b:5,6-b']bisoxirene,octahydro- (9CI)

Chemical Profile of 2H-Indeno[1,2-b:5,6-b']bisoxirene, octahydro- (9CI) and CAS No. 2886-89-7

2H-Indeno[1,2-b:5,6-b']bisoxirene, octahydro- (9CI), identified by the Chemical Abstracts Service registry number CAS No. 2886-89-7, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to the class of bisoxirene derivatives, which are known for their unique electronic and photophysical properties. The presence of multiple heterocyclic rings and oxygen-containing functional groups makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2H-Indeno[1,2-b:5,6-b']bisoxirene, octahydro- (9CI), features an indeno[1,2-b:5,6-b']biscyclic core with eight hydrogen atoms incorporated into the system. This structural motif contributes to its stability and reactivity, making it an interesting scaffold for further chemical modifications. The compound's dual oxirene functionality allows for potential redox-active behavior, which is highly relevant in the design of bioactive molecules capable of interacting with biological targets in a controlled manner.

Recent advancements in the field of medicinal chemistry have highlighted the potential of bisoxirene derivatives as pharmacophores. These compounds have been explored for their ability to modulate various biological pathways, including those involved in inflammation, oxidative stress, and cancer cell proliferation. For instance, studies have demonstrated that certain oxirene-containing molecules can act as potent inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

The synthesis of 2H-Indeno[1,2-b:5,6-b']bisoxirene, octahydro- (9CI), involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The introduction of hydrogens at specific positions enhances its solubility and metabolic stability, making it more suitable for biological studies. Researchers have employed advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies to construct the desired bisoxirene framework efficiently.

In vitro studies have revealed that CAS No. 2886-89-7 exhibits notable interactions with biological targets. For example, preliminary data suggest that this compound can inhibit the activity of certain kinases involved in cell signaling pathways relevant to cancer progression. Additionally, its ability to generate reactive oxygen species under specific conditions has been investigated as a potential mechanism for its biological effects. These findings underscore the importance of exploring its pharmacological profile further.

The photophysical properties of 2H-Indeno[1,2-b:5,6-b']bisoxirene, octahydro- (9CI), have also been a subject of interest. Bisoxirene derivatives are known to exhibit strong absorption in the visible region and can undergo photochemical reactions that lead to the formation of oxygen radicals. This property makes them valuable candidates for applications in photodynamic therapy (PDT), where controlled generation of reactive species can selectively target diseased cells.

Current research is focused on developing novel derivatives of this compound by incorporating additional functional groups or altering the core structure to enhance specific biological activities. Computational modeling and high-throughput screening techniques are being utilized to identify optimal analogs with improved efficacy and reduced toxicity. These efforts aim to translate the promising preclinical findings into clinical applications that could benefit patients suffering from various diseases.

The regulatory landscape for compounds like CAS No. 2886-89-7 is another critical aspect that influences their development and commercialization. Compliance with safety and quality standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for ensuring their safe use in therapeutic settings. Manufacturers must adhere to stringent guidelines regarding synthesis, purification, formulation, and stability testing to meet regulatory requirements.

In conclusion,2H-Indeno[1,2-b:5,6-b']bisoxirene, octahydro- (9CI), represents a fascinating compound with diverse potential applications in medicinal chemistry and chemical biology. Its unique structural features and biological activities make it a valuable scaffold for further research aimed at developing novel therapeutic agents. As scientific understanding continues to evolve,CAS No. 2886-89-7 is poised to play a significant role in advancing treatments for various diseases.